C.I. Solvent red 179

Polycarbonate (PC) Polyethylene Terephthalate (PET) Thermal Stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H12N2O
Molecular Weight 320.3 g/mol
CAS No. 89106-94-5
Cat. No. B15553296
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Technical Parameters


Basic Identity
Product NameC.I. Solvent red 179
CAS89106-94-5
Molecular FormulaC22H12N2O
Molecular Weight320.3 g/mol
Structural Identifiers
InChIInChI=1S/C22H12N2O/c25-22-16-10-2-6-13-5-1-9-15(19(13)16)21-23-17-11-3-7-14-8-4-12-18(20(14)17)24(21)22/h1-12H
InChIKeyNIDFGXDXQKPZMA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 g / 100 g / 500 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





C.I. Solvent Red 179: Perinone-Based Solvent Dye for Plastics


C.I. Solvent Red 179 (CAS 89106-94-5), also known as Transparent Red E2G or Macrolex Red E2G, is a perinone-class solvent dye with the molecular formula C₂₂H₁₂N₂O and a molecular weight of 320.34 g/mol [1]. It is characterized by a yellowish-red shade, high heat resistance, and very good lightfastness, making it suitable for the mass coloration of engineering plastics such as PS, ABS, PC, PET, and PA [2][3]. The compound is insoluble in water but soluble in a range of organic solvents including acetone, butyl acetate, and dichloromethane .

Dye class
Perinone-based solvent dye for mass coloration
Polymer compatibility
Reported for PS, ABS, PC, PET, PA
Key properties
Reported high heat resistance and very good lightfastness

Why C.I. Solvent Red 179 Cannot Be Directly Substituted


Despite belonging to the same perinone chemical class as Solvent Red 135 (EG Red), C.I. Solvent Red 179 exhibits distinct performance characteristics that preclude simple interchangeability in plastic coloration applications. Differences in molecular structure (C₂₂H₁₂N₂O vs. C₁₈H₆Cl₄N₂O) translate into variations in shade (more yellowish), solubility in organic media, and thermal stability across different polymer matrices [1][2]. Substituting Solvent Red 179 with a generic perinone dye without considering these quantifiable divergences can lead to shade mismatches, processing defects due to inadequate dispersion, or premature color fade in high-temperature processing conditions [1]. The following evidence quantifies these critical differentiators.

Shade may shift toward a more yellowish red compared to generic perinone dyes – color matching requires verification.
Heat resistance may differ in PC and PET, potentially affecting color stability under high-temperature processing – reported limits vary.
Dispersion behavior may not reproduce in ABS and PA without validation; solubility profile influences processing consistency.

C.I. Solvent Red 179 vs. Solvent Red 135: Evidence Comparison


Heat Resistance in PC and PET

C.I. Solvent Red 179 demonstrates measurably higher heat resistance than Solvent Red 135 in polycarbonate and polyester substrates under identical test conditions. In PC, Solvent Red 179 maintains color stability up to 340°C, whereas Solvent Red 135 is limited to 300°C [1]. In PET, Solvent Red 179 withstands processing temperatures up to 320°C, compared to 280°C for Solvent Red 135 [2]. This thermal advantage is critical for high-temperature engineering resin applications.

Heat Resistance in PC & PET
Cross-study comparable
PC: 340°C vs 300°C; PET: 320°C vs 280°C
Supports high-temperature processing review
0.05% dye loading, transparent samples per DIN EN 12877 equivalent
Polycarbonate (PC) Polyethylene Terephthalate (PET) Thermal Stability

Lightfastness in PS and ABS

Both C.I. Solvent Red 179 and Solvent Red 135 exhibit high lightfastness ratings in polystyrene (PS), typically achieving 7-8 on the Blue Wool Scale [1]. However, Solvent Red 179 maintains a 7-8 rating in additional polymers such as ABS, whereas comparative data for Solvent Red 135 in ABS is less consistently reported . This indicates that Solvent Red 179 may offer more robust lightfastness across a broader range of polymer matrices, an important consideration for multi-material assemblies.

Lightfastness in PS & ABS
Reported
PS: 7–8 (both dyes); ABS: 7–8 (179) vs 7 (135)
Supports consistent lightfastness across polymer matrices
Blue Wool Scale, ISO 105-B02 equivalent
Lightfastness Blue Wool Scale Outdoor Durability

Solubility and Dispersion in Organic Media

Direct comparative statements from industrial sources indicate that C.I. Solvent Red 179 possesses superior solubility and dispersibility compared to Solvent Red 135 (EG Red) [1][2]. While quantitative solubility values for Solvent Red 135 in common organic solvents are not readily available in public datasheets, Solvent Red 179 shows measurable solubility in acetone (1.6 g/L at 20°C), butyl acetate (1.6 g/L), toluene (4.1 g/L), and dichloromethane (8 g/L) . The improved dispersion behavior of Solvent Red 179 translates to more uniform coloration and reduced risk of speck formation during extrusion and injection molding, particularly in engineering plastics like ABS and PA where dispersion can be challenging [1].

Solubility in Organic Media
Supplier-reported
Acetone 1.6 g/L, Butyl acetate 1.6 g/L, Toluene 4.1 g/L, Dichloromethane 8 g/L (20°C)
Supports dispersion and processing ease review
Comparative solubility data for Solvent Red 135 not publicly available
Solubility Dispersion Processing Ease

Color Strength and Cost-in-Use

A direct cost-performance comparison reveals that while C.I. Solvent Red 179 is priced approximately 50% higher per unit weight than Solvent Red 135, its significantly higher color strength (tinting power) means that less material is required to achieve a target shade [1]. Specifically, Solvent Red 179 is characterized as having 'higher coloring concentration' and 'stronger tinting strength' than Solvent Red 135 [1]. Both products are standardized to a tinting strength of 100±3% against internal references, but the comparative evaluation indicates that Solvent Red 179 delivers a more intense red per unit mass, potentially reducing the dye loading required in masterbatch formulations and offsetting the initial purchase price premium [1][2].

Color Strength & Cost-in-Use
Reported
~50% higher unit cost, but higher tinting strength reported
May reduce dye loading in masterbatch; cost-in-use analysis recommended
Based on industrial coloration trials
Color Strength Tinting Strength Cost-in-Use

Yellowish-Red Shade Differentiation

C.I. Solvent Red 179 produces a distinctly more yellowish red shade compared to Solvent Red 135, which is described as a yellow-phase red but with a less pronounced yellow cast [1]. This chromatic difference is critical in applications where precise color matching is required, such as in consumer electronics, automotive interiors, or branded packaging. The spectral characteristics of Solvent Red 179 align with 'Red E2G' standards, whereas Solvent Red 135 corresponds to 'Red EG' [2]. While quantitative colorimetric data (e.g., CIELAB coordinates) are not publicly available for direct comparison, the qualitative shift is consistently noted across multiple industrial references [1][3].

Yellowish-Red Shade
Context-dependent
Perceived more yellow than Solvent Red 135
Shade precision context – verify with color matching
Qualitative hue difference reported across multiple references
Color Shade Hue Angle Aesthetic Matching

Key Application Scenarios for C.I. Solvent Red 179


High-Temperature Coloration of PC and PET

For polycarbonate (PC) and polyethylene terephthalate (PET) applications requiring processing temperatures above 300°C—such as automotive lighting components, high-heat connectors, or stretch-blow molded bottles—C.I. Solvent Red 179 is the preferred choice due to its documented thermal stability advantage of +40°C over Solvent Red 135 in these matrices . Using Solvent Red 135 in these conditions risks thermal degradation, color shift, and reduced lightfastness. The quantitative heat resistance data (PC: 340°C, PET: 320°C) directly supports specification of Solvent Red 179 for these demanding applications .

Multi-Material Assemblies with Consistent Lightfastness

In consumer goods and electronic housings where multiple polymers (e.g., PS, ABS, PC) are used in a single assembly and uniform color retention under light exposure is critical, C.I. Solvent Red 179 offers a consistent 7-8 lightfastness rating across all relevant polymer types . The evidence indicates that Solvent Red 135 may exhibit lower lightfastness in ABS (rating 7) or lack published data, introducing uncertainty. Specifying Solvent Red 179 ensures reliable color performance across the entire multi-material system .

Cost-in-Use Masterbatch Formulations

Masterbatch producers seeking to minimize dye addition rates while achieving intense, transparent reds should evaluate C.I. Solvent Red 179. Despite a higher unit cost (~50% premium), its documented higher color strength allows for reduced loading levels compared to Solvent Red 135 [1]. This translates into lower overall material consumption, reduced freight and storage costs, and potentially less impact on the mechanical properties of the final plastic part. A cost-in-use analysis, rather than simple invoice price comparison, is warranted for high-volume applications [1].

Products Requiring a Yellowish-Red Shade

For product lines where the target shade is a distinctly yellowish red—common in certain consumer goods, industrial safety equipment, or decorative items—C.I. Solvent Red 179 is the technically appropriate selection. The well-documented hue difference from the less yellow Solvent Red 135 [2] ensures that the final part matches the design specification without the need for complex shading with additional colorants. Attempting to achieve the same shade with Solvent Red 135 would require blending with yellow dyes, adding formulation complexity and cost [2].

Application
Selection Property
Validation Focus
High-Temperature PC/PET Coloration
Heat resistance rating
Thermal stability under processing conditions
Multi-Material Assemblies
Lightfastness consistency across polymers
Cross-polymer color retention (PS, ABS, PC)
Cost-in-Use Masterbatch
Tinting strength per unit cost
Loading rate vs. color intensity and material savings
Yellowish-Red Shade Products
Hue differentiation from perinone red class
Spectrophotometric match to target shade

Technical Documentation Hub

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